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Compound of Interest

Compound Name: Carbachol

Cat. No.: B1668302

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidance on the preparation and application of carbachol
solutions for various in vitro experimental models. Carbachol, a potent cholinergic agonist, is a
valuable tool for investigating cellular signaling pathways, receptor function, and physiological
responses in a controlled laboratory setting.

Overview and Physicochemical Properties

Carbachol, also known as carbamylcholine, is a synthetic choline ester that acts as a non-
selective agonist for both muscarinic and nicotinic acetylcholine receptors.[1][2] Its resistance
to hydrolysis by acetylcholinesterase makes it a stable and long-acting analogue of
acetylcholine, suitable for in vitro studies.[3][4]

Key Properties:
e Molecular Weight: 182.65 g/mol [5]
» Appearance: White crystalline solid
e Solubility:

o Water: 100 mg/mL|[6]

o Methanol: 100 mg/mL][6]
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o Ethanol: 20 mg/mL][6]

o DMSO: 9.13 mg/mL (50 mM)

Data Presentation: Solution Preparation and
Working Concentrations

Table 1: Stock Solution Preparation

Parameter

Recommendation

Source

Sterile distilled water or an

Solvent appropriate buffer (e.g., [7]
acetate buffer pH 5.3).
10 mMto 100 mM is a
Concentration common range for stock

solutions.

Preparation Example (100
mM)

Dissolve 18.27 mg of
Carbachol (MW: 182.65) in 1

mL of sterile water.

Storage Store at 4°C. [8]
Stock solutions are stable for
N up to 6 months at 4°C.
Stability [5][8]

Aqueous solutions are stable

even when heated.

Table 2: Typical Working Concentrations for In Vitro

Assays
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. Carbachol .
CelllTissue ) EC50 (if
Assay Type Concentration . Source
Type available)
Range
Human Adipose-
Neural Derived ]
] o 1uM Not Applicable [3]
Differentiation Mesenchymal
Stem Cells
Single-Cell Human Ciliary )
) 0.1 uM - 10 uM Not Determined 9]
Contraction Muscle Cells
o Chinese Hamster
Muscarinic o
Ovary (CHO) Log dilution
Receptor ] i ~40 uM [10]
o cells expressing series
Redistribution
M3 receptors
Calcium Flux Mouse Beta- )
3uM Not Determined [11]
Assay Cells
Cumulative
Smooth Muscle Isolated Human ) -
) ] concentration- Not Specified [12]
Contraction Bladder Strips
response curve
Tracheal Mouse Tracheal -
o _ 108 M to 10-*M  Not Specified [13]
Hyperreactivity Rings
CHO cells
) ) expressing )
Microphysiometr Varies by
human Up to 100 pM [14]
y o receptor subtype
muscarinic
receptors

Experimental Protocols

Protocol 1: Preparation of Carbachol Stock and Working
Solutions

Materials:
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e Carbachol powder (MW: 182.65 g/mol )

» Sterile, deionized or distilled water

 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o Vortex mixer

o Pipettes and sterile filter tips

Procedure for 100 mM Stock Solution:

» Weigh out 18.27 mg of carbachol powder using an analytical balance.
» Transfer the powder to a sterile 1.5 mL microcentrifuge tube.
e Add 1 mL of sterile water to the tube.

o Vortex thoroughly until the carbachol is completely dissolved.

 Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles,
although refrigeration is the recommended storage.

o Store the aliquots at 4°C for up to 6 months.[8]
Procedure for Preparing Working Solutions:
e Thaw a fresh aliquot of the 100 mM stock solution if frozen, or take it from the refrigerator.

o Perform serial dilutions in the appropriate cell culture medium or buffer to achieve the
desired final concentrations for your experiment. For example, to prepare a 1 uM working
solution from a 100 mM stock, you can perform a 1:100 dilution followed by a 1:1000 dilution.

Protocol 2: In Vitro Calcium Flux Assay

This protocol is a general guideline for measuring intracellular calcium mobilization in response
to carbachol stimulation.
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Materials:

e Cultured cells expressing muscarinic receptors (e.g., CHO-M3, SH-SY5Y)

o 96-well black, clear-bottom microplate

o Calcium-sensitive fluorescent dye (e.g., Fluo-8)

» Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES

e Carbachol working solutions

» Fluorescence plate reader with an injection system

Procedure:

e Seed cells in a 96-well microplate at an appropriate density and culture overnight.
e Remove the culture medium and wash the cells once with HBSS.

o Prepare the calcium dye loading solution according to the manufacturer's instructions and
add it to each well.

e Incubate the plate at 37°C for 30-60 minutes in the dark.
» Following incubation, wash the cells with HBSS to remove excess dye.

o Place the plate in the fluorescence plate reader and set the appropriate excitation and
emission wavelengths for the chosen dye.

» Establish a stable baseline fluorescence reading for each well.

« Inject the carbachol working solutions into the wells while continuously recording the
fluorescence signal.

« Monitor the change in fluorescence intensity over time to determine the intracellular calcium
response.

e Analyze the data by calculating the peak fluorescence change relative to the baseline.
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Signaling Pathways and Visualizations

Carbachol primarily exerts its effects through the activation of muscarinic acetylcholine
receptors, particularly the M1 and M3 subtypes, which couple to Gg/11 proteins. This initiates a
well-characterized signaling cascade.[1][15]

Click to download full resolution via product page

Caption: Carbachol-induced muscarinic receptor signaling pathway.
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Caption: General experimental workflow for in vitro carbachol studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. What is the mechanism of Carbachol? [synapse.patsnap.com]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1668302?utm_src=pdf-body-img
https://www.benchchem.com/product/b1668302?utm_src=pdf-body
https://www.benchchem.com/product/b1668302?utm_src=pdf-custom-synthesis
https://synapse.patsnap.com/article/what-is-the-mechanism-of-carbachol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

2. Carbachol - Wikipedia [en.wikipedia.org]

3. Carbachol, along with calcium, indicates new strategy in neural differentiation of human
adipose tissue-derived mesenchymal stem cells in vitro - PMC [pmc.ncbi.nlm.nih.gov]

. merckmillipore.com [merckmillipore.com]

. Carbachol | C6H15CIN202 | CID 5831 - PubChem [pubchem.ncbi.nim.nih.gov]
. Carbachol [sigmaaldrich.com]

. discoveryjournals.org [discoveryjournals.org]

. scbt.com [scht.com]

© 00 ~N oo 0 b~

. Single-cell contraction assay for human ciliary muscle cells. Effect of carbachol - PubMed
[pubmed.ncbi.nim.nih.gov]

10. documents.thermofisher.com [documents.thermofisher.com]

11. Energetic requirement of carbachol-induced Ca2+ signaling in single mouse beta-cells -
PubMed [pubmed.ncbi.nlm.nih.gov]

12. reprocell.com [reprocell.com]
13. researchgate.net [researchgate.net]

14. Functional comparison of muscarinic partial agonists at muscarinic receptor subtypes
hM1, hM2, hM3, hM4 and hM5 using microphysiometry - PMC [pmc.ncbi.nlm.nih.gov]

15. Carbachol-activated muscarinic (M1 and M3) receptors transfected into Chinese hamster
ovary cells inhibit trafficking of endosomes - PMC [pmc.ncbi.nim.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for Carbachol
Solutions in In Vitro Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668302#carbachol-solution-preparation-for-in-vitro-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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